Cas no 83382-71-2 (Praeruptorin C)

• Product Name: Praeruptorin C
• CAS No: 83382-71-2
• MF: C₂₄H₂₈O₇
• MW: 428.474927902222
• CID: 820489
• PubChem ID: 5320692
• Update Time: 2025-04-19

Praeruptorin C Chemical and Physical Properties

Names and Identifiers

• Praeruptorin C
• [(9R,10R)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• 2-methyl-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b)dipyran-9-ol ester of 2-butenolc acid
• AKOS040758816
• 72463-77-5
• praeruptorine C
• Praeruptorin-C
• HY-N0079
• s9487
• DTXSID101100692
• MS-27584
• 83382-71-2
• Wulongensin A
• CS-0007119
• 2-Butenoic acid, 2-methyl-, (9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• XCA46377
• DA-77031

• Inchi： 1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m1/s1
• InChI Key： UFUVJROSOIXJGR-IULGZIFLSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 428.18400
• Monoisotopic Mass: 428.18350323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 428.5
• XLogP3: 4.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 516.5°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.56
• PSA: 92.04000
• LogP: 4.47240